5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-2-methyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C16H15N3O4/c1-8-17-14-11(16(20)21)7-12(19-15(14)18-8)10-5-4-9(22-2)6-13(10)23-3/h4-7H,1-3H3,(H,20,21)(H,17,18,19)
• InChI Key: URTQIVQOAGSOKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C(=CC(=N2)C3=C(C=C(C=C3)OC)OC)C(=O)O
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

5-(2,4-Dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (DMIP) is a synthetic molecule that has been used in scientific research for a variety of purposes. This organic acid is an imidazopyridine derivative, and its chemical structure is composed of a nitrogen atom in the center and a number of carbon, hydrogen and oxygen atoms attached to it. DMIP is a versatile molecule that has been used to study various biological processes, such as enzyme inhibition, signal transduction and gene expression.

Scientific Research Applications

5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has been used in a variety of scientific research applications. One of the most common uses of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is in enzyme inhibition studies, where it has been used to study the effects of various inhibitors on enzymes. 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has also been used to study signal transduction pathways, as it has been used to study the effects of various signaling molecules on cell signaling pathways. 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has also been used to study gene expression, as it has been used to study the effects of various transcription factors on gene expression.

Mechanism of Action

The mechanism of action of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is not yet fully understood. However, it is believed that 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid binds to enzymes and other proteins and alters their activity. This binding is thought to be reversible, and the binding affinity of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid for various proteins can vary depending on the specific protein. 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has also been shown to interact with DNA, and it is believed that this interaction may be involved in its effects on gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid are not yet fully understood. However, it has been shown to have a variety of effects on enzymes and other proteins, as well as on gene expression. 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has also been shown to have effects on cell signaling pathways, and it is believed that this may be involved in its effects on gene expression.

Advantages and Limitations for Lab Experiments

5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively stable molecule, which makes it easier to use in experiments. Additionally, 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid can be synthesized in a variety of ways, which makes it easier to obtain in the laboratory. However, one of the main limitations of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is that it has a relatively low binding affinity for most proteins, which can make it difficult to study the effects of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid on certain proteins.

Future Directions

There are a variety of future directions that could be pursued in order to further understand the effects of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid. One of the main directions is to further study the effects of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid on various proteins and enzymes, in order to better understand its mechanism of action. Additionally, further research could be done on the effects of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid on cell signaling pathways and gene expression, in order to better understand its effects on these processes. Finally, further research could be done on the synthesis of 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid in order to make it easier to obtain in the laboratory.

Synthesis Methods

5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid can be synthesized in a variety of ways, depending on the desired product. One of the most common methods for synthesizing 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is the Suzuki coupling reaction, which involves the reaction of an organoboron compound with an organohalide in the presence of a palladium catalyst. This reaction requires specific conditions, such as anhydrous conditions, a temperature between 0-100°C and a pressure between 1-10 atm. Other methods for synthesizing 5-(2,4-dimethoxyphenyl)-2-methyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid include the Ullmann reaction, the Stille reaction and the Sonogashira coupling reaction.